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Compound of Interest

Compound Name: Phenoxyethanol-d2

Cat. No.: B1429334

Essential Safety and Handling Guide for
Phenoxyethanol-d2

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Phenoxyethanol-d2 in a laboratory setting. The information is
tailored for researchers, scientists, and professionals in drug development to ensure safe and
effective use of this compound.

Hazard and Exposure Data

Phenoxyethanol-d2, a deuterated isotopologue of Phenoxyethanol, is expected to have
similar toxicological properties to its non-deuterated counterpart. It is harmful if swallowed and
can cause serious eye irritation.[1][2][3] The following table summarizes key safety and
exposure information.
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Hazard Classification & Precautionary
Statements

Exposure Limits & First Aid Measures

GHS Hazard Statements: H302 (Harmful if
swallowed), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[4]115]

Occupational Exposure Limits (OELSs): No
specific OELs have been established for this
product.[1] Handle in accordance with good

industrial hygiene and safety procedures.[1]

GHS Precautionary Statements:

Inhalation: Move the person to fresh air. If

symptoms persist, seek medical attention.[3][6]

P261: Avoid breathing mist or vapors.[4]

Skin Contact: Remove contaminated clothing

and wash the affected area with soap and water.

[6]

P264: Wash skin thoroughly after handling.[2][4]

Eye Contact: Rinse cautiously with water for
several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and

seek immediate medical attention.[1][4]

P270: Do not eat, drink or smoke when using
this product.[1][4]

Ingestion: Rinse mouth with water. Do NOT
induce vomiting. Call a poison center or doctor if
you feel unwell.[1][2][4]

P280: Wear protective gloves, eye protection,

and face protection.[1][4]

P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

[2]

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2]

P501: Dispose of contents/container to an

approved waste disposal plant.[4]
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Experimental Protocol: Safe Handling of
Phenoxyethanol-d2

To ensure the safe handling of Phenoxyethanol-d2 and maintain its isotopic purity, the
following protocol must be followed.

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of vapors.[3][7]

2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z.87.1 standards.
[8] A face shield should be worn over safety glasses if there is a risk of splashing.[8][9]

» Hand Protection: Wear chemical-resistant gloves such as nitrile or neoprene.[10] Inspect
gloves for any damage before use and change them immediately if contact with the chemical
occurs.[8]

» Body Protection: A lab coat or chemical-resistant apron should be worn.[7] Ensure that long
pants and closed-toe shoes are worn to cover all exposed skin.[8]

3. Handling Procedures:
e Avoid direct contact with the skin, eyes, and clothing.[5]

¢ To maintain isotopic purity, handle the compound under a dry, inert atmosphere (e.g.,
nitrogen or argon) to prevent hydrogen-deuterium (H-D) exchange with atmospheric
moisture.[11]

» Use aprotic deuterated solvents when possible to avoid exchangeable protons.[11]

» Store the compound in tightly sealed containers, away from light and moisture.[12] Amber
vials are recommended for light-sensitive compounds.[12]
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 Allow the container to warm to room temperature before opening to prevent condensation.
[12]

4. Spill and Emergency Procedures:

 In case of a spill, absorb the material with an inert absorbent such as sand or diatomaceous
earth.[5]

e Collect the spilled material and absorbent into a suitable container for disposal.[5]
o Ventilate the area of the spill.

o For eye exposure, immediately flush with water for at least 15 minutes at an emergency
eyewash station.[7]

o For skin exposure, wash the affected area thoroughly with soap and water.[6]

Operational Workflow
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Caption: Workflow for Safe Handling of Phenoxyethanol-d2.
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Disposal Plan

All chemical waste, including unused Phenoxyethanol-d2 and contaminated materials, must
be treated as hazardous waste.[13]

¢ Waste Collection: Collect all liquid and solid waste containing Phenoxyethanol-d2 in
separate, clearly labeled, and tightly sealed containers.[14][15] The original container is often
the best choice for storing the waste.[13]

» Labeling: Ensure all waste containers are accurately labeled with the chemical name and
hazard symbols.[15]

o Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials.

» Disposal: Dispose of the chemical waste through your institution's hazardous waste
management program.[13] Do not pour Phenoxyethanol-d2 down the drain.[3][4] Spilled
materials and cleanup supplies must also be disposed of as hazardous waste.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1429334#personal-protective-equipment-for-
handling-phenoxyethanol-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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